2,7-Dimethyl-9-trimethylsilylfluorene

• IUPAC Name: (2,7-dimethyl-9H-fluoren-9-yl)-trimethylsilane
• InChI: InChI=1S/C18H22Si/c1-12-6-8-14-15-9-7-13(2)11-17(15)18(16(14)10-12)19(3,4)5/h6-11,18H,1-5H3
• InChI Key: IZHOYOSTTOUROQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1)C3=C(C2[Si](C)(C)C)C=C(C=C3)C
• Molecular Formula: C18H22Si
• Molecular Weight: 266.5 g/mol

Description

2,7-Dimethyl-9-trimethylsilylfluorene (DMSF) is a fluorinated organic compound that has recently been studied for its potential applications in the field of scientific research. This compound has attracted the attention of scientists due to its unique properties and its potential to be used in a variety of different applications.

Mechanism of Action

The mechanism of action of 2,7-Dimethyl-9-trimethylsilylfluorene is not yet fully understood. However, it is believed that this compound binds to DNA and RNA, as well as to proteins and other molecules, through non-covalent interactions. This binding allows this compound to act as a fluorescent probe, which can be used to detect and image molecules. Additionally, this compound can be used to study the structure and function of proteins and enzymes, as well as to study the interactions between proteins and other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not yet fully understood. However, it is believed that this compound can interact with proteins and other molecules, and it has been used to study the structure and function of proteins and enzymes, as well as to study the interactions between proteins and other molecules. Additionally, this compound has been used to study the effects of drugs on cells and tissues.

Advantages and Limitations for Lab Experiments

The advantages of using 2,7-Dimethyl-9-trimethylsilylfluorene in laboratory experiments include its low cost and its ability to act as a fluorescent probe for the detection of DNA and RNA, as well as for the imaging of cells and tissues. Additionally, this compound can be used to study the structure and function of proteins and enzymes, as well as to study the interactions between proteins and other molecules. The main limitation of using this compound in laboratory experiments is that its mechanism of action is not yet fully understood.

Future Directions

The future directions of research on 2,7-Dimethyl-9-trimethylsilylfluorene include further investigation into its mechanism of action, as well as its biochemical and physiological effects. Additionally, further research could be conducted into the potential applications of this compound in the field of scientific research, such as its use as a fluorescent probe for the detection of DNA and RNA, as well as for the imaging of cells and tissues. Lastly, further research could be conducted into the potential advantages and limitations of this compound for laboratory experiments.

Synthesis Methods

2,7-Dimethyl-9-trimethylsilylfluorene can be synthesized from a variety of different starting materials, including 2,7-dimethyl-9-trimethylsilyl-fluorene, 3,4-dimethyl-9-trimethylsilyl-fluorene, and 2,7-dimethyl-9-trimethylsilyl-fluorene-1,4-dioxane. The most common method of synthesis is a two-step process involving the reaction of the starting material with an alkyl halide, followed by a reduction with sodium borohydride. This method has been used to synthesize a variety of different compounds, including this compound.

Scientific Research Applications

2,7-Dimethyl-9-trimethylsilylfluorene has a variety of potential applications in the field of scientific research. It has been used as a fluorescent probe for the detection of DNA and RNA, as well as for the imaging of cells and tissues. It has also been used to study the structure and function of proteins, as well as to study the interactions between proteins and other molecules. Additionally, this compound has been used to study the structure and function of enzymes, as well as to study the interactions between enzymes and other molecules.